(E)-2-((3,4-dimethylphenyl)amino)-5-(4-hydroxybenzylidene)thiazol-4(5H)-one

• IUPAC Name: (5E)-2-(3,4-dimethylphenyl)imino-5-[(4-hydroxyphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H16N2O2S/c1-11-3-6-14(9-12(11)2)19-18-20-17(22)16(23-18)10-13-4-7-15(21)8-5-13/h3-10,21H,1-2H3,(H,19,20,22)/b16-10+
• InChI Key: XLYIYJMPCQSSOW-MHWRWJLKSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N=C2NC(=O)C(=CC3=CC=C(C=C3)O)S2)C
• Isomeric SMILES: CC1=C(C=C(C=C1)N=C2NC(=O)/C(=C\C3=CC=C(C=C3)O)/S2)C
• Molecular Formula: C18H16N2O2S
• Molecular Weight: 324.4 g/mol
• CAS No.: 305376-48-1

Description

(E)-2-((3,4-dimethylphenyl)amino)-5-(4-hydroxybenzylidene)thiazol-4(5H)-one is a useful research compound. Its molecular formula is C18H16N2O2S and its molecular weight is 324.4. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

One study highlights the synthesis and characterization of zinc phthalocyanine compounds substituted with new benzenesulfonamide derivative groups containing a Schiff base. These compounds exhibit useful properties for photodynamic therapy applications, such as good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potential Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Properties

Another study focuses on Schiff bases derived from 5-substituted-1,3,4-thiadiazole-2-amine, designed to investigate their biological activities. Compounds within this study exhibited strong antimicrobial activity against specific strains and showed potential for utilization alongside chemotherapy drugs for a more efficient therapy strategy with minimal cytotoxicity against cancer cells (Gür et al., 2020).

Luminescence Sensing

Research on dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks demonstrates their potential as fluorescence sensors for benzaldehyde-based derivatives. These complexes show selective sensitivity to these chemicals, underscoring their utility in detecting and sensing specific organic compounds (Shi, Zhong, Guo, & Li, 2015).